Cas no 1152535-98-2 (1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)-
• CAS No: 1152535-98-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6404090
• PubChem ID: 28974074
• Update Time: 2025-05-19

1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)-
• EN300-1145737
• 1-(3,4-Dimethylphenyl)-1h-pyrazole-3-carboxylic acid
• 1152535-98-2
• CS-0290807

• Inchi： 1S/C12H12N2O2/c1-8-3-4-10(7-9(8)2)14-6-5-11(13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： FCAGQGOYDACHQW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 408.9±40.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)-

Comprehensive Overview of 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- (CAS No. 1152535-98-2)

1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- (CAS No. 1152535-98-2) is a specialized organic compound belonging to the pyrazole carboxylic acid derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the increasing demand for novel bioactive molecules, 1H-Pyrazole-3-carboxylic acid derivatives are being extensively studied for their role in drug discovery and material science.

The molecular structure of 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- features a pyrazole ring substituted with a carboxylic acid group at the 3-position and a 3,4-dimethylphenyl group at the 1-position. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are crucial in developing new pharmaceutical agents and functional materials.

In recent years, the compound has been explored for its applications in medicinal chemistry, especially in the design of enzyme inhibitors and receptor modulators. The 3,4-dimethylphenyl moiety enhances the lipophilicity of the molecule, which can improve its bioavailability—a key factor in drug development. Additionally, the carboxylic acid group offers opportunities for further derivatization, enabling the creation of esters, amides, and other functionalized derivatives with tailored properties.

Beyond pharmaceuticals, 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- is also being investigated for its utility in agrochemical formulations. The compound's structural features make it a candidate for developing new pesticides and herbicides, addressing the growing need for sustainable crop protection solutions. Its potential to act as a ligand in coordination chemistry further expands its applications in catalysis and material science.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yield and purity, reflecting the compound's importance in modern synthetic chemistry. Researchers are also exploring green chemistry approaches to minimize environmental impact during production.

Market trends indicate a rising demand for pyrazole-based compounds, driven by their versatility in industrial and academic research. The compound's CAS No. 1152535-98-2 is frequently searched in scientific databases, highlighting its relevance in ongoing studies. With the increasing focus on personalized medicine and sustainable agriculture, 1H-Pyrazole-3-carboxylic acid derivatives are poised to play a pivotal role in future innovations.

In summary, 1H-Pyrazole-3-carboxylic acid, 1-(3,4-dimethylphenyl)- (CAS No. 1152535-98-2) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and adaptability make it a subject of intense research, aligning with global trends toward bioactive molecule development and green chemistry. As scientific advancements continue, this compound is expected to contribute significantly to solving contemporary challenges in health and sustainability.